Cas no 859205-33-7 (1H-Indole-3-carbonitrile, 1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1H-Indole-3-carbonitrile, 1-[(4-methylphenyl)sulfonyl]-
• CAS No: 859205-33-7
• MF: C₁₆H₁₂N₂O₂S
• MW: 296.343682289124
• CID: 4246086
• PubChem ID: 11277873
• Update Time: 2025-08-04

1H-Indole-3-carbonitrile, 1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carbonitrile, 1-[(4-methylphenyl)sulfonyl]-
• 1-(Toluene-4-sulfonyl)-1H-indole-3-carbonitrile
• 1-tosyl-1H-indole-3-carbonitrile
• 859205-33-7
• 1-(4-METHYLBENZENESULFONYL)INDOLE-3-CARBONITRILE
• G67807
• 1-[(4-methylphenyl)sulfonyl]-1H-indole-3-carbonitrile
• AKOS025139578

• Inchi： 1S/C16H12N2O2S/c1-12-6-8-14(9-7-12)21(19,20)18-11-13(10-17)15-4-2-3-5-16(15)18/h2-9,11H,1H3
• InChI Key： YOJALYJLDVCKRE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=C(C#N)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 296.06194880g/mol
• Monoisotopic Mass: 296.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 71.2Ų

Additional information on 1H-Indole-3-carbonitrile, 1-[(4-methylphenyl)sulfonyl]-

Introduction to 1H-Indole-3-carbonitrile, 1-[(4-methylphenyl)sulfonyl]- (CAS No. 859205-33-7)

1H-Indole-3-carbonitrile, 1-[(4-methylphenyl)sulfonyl]-, identified by the CAS number 859205-33-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of indole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a nitrile group and a sulfonyl moiety, both of which are known to enhance its pharmacological properties and make it a valuable scaffold for drug discovery.

The sulfonyl group at the 1-position of the indole ring and the methylphenyl substituent at the 4-position contribute to the unique electronic and steric properties of this compound. These features are critical in determining its interaction with biological targets, such as enzymes and receptors, which is a key consideration in medicinal chemistry. The presence of the nitrile group at the 3-position further enhances its reactivity, allowing for further functionalization and derivatization to explore new pharmacological profiles.

In recent years, there has been a growing interest in indole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including cancer, inflammation, and neurological disorders. The 1H-Indole-3-carbonitrile, 1-[(4-methylphenyl)sulfonyl]- derivative is particularly noteworthy because it combines the favorable properties of indole with additional functional groups that can modulate its biological effects.

One of the most compelling aspects of this compound is its potential as a pharmacological tool. Researchers have been exploring its activity against several targets, including kinases and transcription factors, which are often implicated in disease pathogenesis. The sulfonyl group, in particular, has been shown to enhance binding affinity and selectivity, making it an attractive feature for drug development. Additionally, the methylphenyl substituent can influence the compound's solubility and metabolic stability, which are crucial factors in drug formulation.

Recent studies have highlighted the importance of indole derivatives in oncology research. For instance, modifications of the indole core have led to the discovery of several potent inhibitors of cancer-related enzymes. The 1H-Indole-3-carbonitrile, 1-[(4-methylphenyl)sulfonyl]- derivative has been tested in various preclinical models and has shown promising results in inhibiting tumor growth and proliferation. These findings suggest that this compound could be a valuable lead for developing novel anticancer agents.

The synthesis of 1H-Indole-3-carbonitrile, 1-[(4-methylphenyl)sulfonyl]- involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions to form the indole core followed by sulfonylation and nitrile introduction. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity. These methods are essential for producing compounds with high chemical integrity, which is critical for pharmaceutical applications.

The chemical properties of this compound also make it a useful intermediate for synthesizing more complex molecules. Its versatile structure allows for further derivatization, enabling researchers to explore new chemical space and identify novel bioactive entities. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and diversification are key.

In conclusion, 1H-Indole-3-carbonitrile, 1-[(4-methylphenyl)sulfonyl]- (CAS No. 859205-33-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into therapeutic agents. As research continues to uncover new applications for indole derivatives, this compound is likely to play an important role in advancing our understanding of disease mechanisms and developing innovative treatments.